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Compound of Interest

Compound Name:
D-Leucine ethyl ester

hydrochloride

Cat. No.: B613196 Get Quote

A Comparative Guide to D-Leucine Ethyl Ester
Hydrochloride Reference Standards
For researchers, scientists, and professionals in drug development, the quality and reliability of

reference standards are paramount. This guide provides a comprehensive comparison of D-
Leucine ethyl ester hydrochloride reference standards, focusing on key analytical

parameters to aid in the selection of the most suitable material for your research needs. This

document summarizes quantitative data from typical Certificates of Analysis, details relevant

experimental protocols, and provides visual workflows for key analytical tests.

Comparative Analysis of Specifications
The following table summarizes the typical specifications for D-Leucine ethyl ester
hydrochloride from various suppliers. It is important to note that these values represent typical

specifications and may vary between specific lots. For lot-specific information, always refer to

the Certificate of Analysis provided by the supplier.
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Parameter Supplier A (Typical) Supplier B (Typical) Supplier C (Typical)

Purity (by Titration) ≥ 99.0% ≥ 99.0% ≥ 98.5%

Purity (by HPLC) Report Value ≥ 99% Not Specified

Optical Rotation
-18° ± 2° (c=1 in

EtOH)[1]

-17° to -19° (c=1 in

EtOH)
Report Value

Melting Point 121 - 127 °C[1] 124 °C[2] 122 - 126 °C

Appearance
White to off-white

powder

White crystalline

powder
White powder

Solubility Soluble in water Soluble in water Soluble in water

Experimental Protocols
Detailed methodologies for the key experiments cited in the certificates of analysis are provided

below. These protocols are based on established analytical techniques for amino acid esters.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is used to determine the percentage purity of the D-Leucine ethyl ester
hydrochloride.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of Solvent A (0.1% Trifluoroacetic acid in water) and Solvent B

(0.1% Trifluoroacetic acid in acetonitrile).

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Procedure:
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Prepare a standard solution of D-Leucine ethyl ester hydrochloride of known

concentration in the mobile phase.

Prepare a sample solution of the reference standard at the same concentration.

Inject the standard and sample solutions into the HPLC system.

The purity is calculated by comparing the peak area of the main component in the sample

chromatogram to the total area of all peaks.

Chiral Purity Analysis by Chiral HPLC
This method is crucial to confirm the enantiomeric purity of the D-Leucine ethyl ester
hydrochloride.

Instrumentation: HPLC system with a UV detector.

Column: A chiral stationary phase column suitable for amino acid ester separation.

Mobile Phase: A mixture of hexane, isopropanol, and trifluoroacetic acid. The exact ratio

should be optimized for the specific column.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Procedure:

Prepare a solution of the D-Leucine ethyl ester hydrochloride sample.

Inject the solution into the chiral HPLC system.

The chromatogram should show a single major peak corresponding to the D-enantiomer.

The presence of a peak at the retention time of the L-enantiomer would indicate chiral

impurity.

Determination of Optical Rotation
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Optical rotation is a critical parameter for confirming the stereochemical identity of the

compound.

Instrumentation: A calibrated polarimeter.

Light Source: Sodium D-line (589 nm).

Procedure:

Accurately weigh a specific amount of the D-Leucine ethyl ester hydrochloride and

dissolve it in a precise volume of ethanol (e.g., 1 g in 100 mL).

Transfer the solution to a polarimeter cell of a known path length (e.g., 1 dm).

Measure the angle of rotation at a controlled temperature (e.g., 25°C).

The specific rotation is calculated using the formula: [α] = α / (l * c), where α is the

observed rotation, l is the path length in decimeters, and c is the concentration in g/mL.

Visualizing the Workflow
The following diagrams illustrate the experimental workflows for the key analytical tests.

Start:
Sample Preparation

Dissolve Sample
in Mobile Phase HPLC Analysis Data Acquisition

(Chromatogram)
Purity Calculation

(% Area)
End:

Purity Value

Click to download full resolution via product page

Caption: Workflow for Purity Analysis by HPLC.
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Caption: Workflow for Chiral Purity Analysis.
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Caption: Workflow for Optical Rotation Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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